Cas no 2137073-21-1 (Carbamic acid, N-[(1R)-1-methyl-3-oxo-3-(3-thienyl)propyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[(1R)-1-methyl-3-oxo-3-(3-thienyl)propyl]-, 1,1-dimethylethyl ester
• CAS No: 2137073-21-1
• MF: C₁₃H₁₉NO₃S
• MW: 269.359862565994
• CID: 5292846
• Update Time: 2025-05-20

Carbamic acid, N-[(1R)-1-methyl-3-oxo-3-(3-thienyl)propyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(1R)-1-methyl-3-oxo-3-(3-thienyl)propyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H19NO3S/c1-9(14-12(16)17-13(2,3)4)7-11(15)10-5-6-18-8-10/h5-6,8-9H,7H2,1-4H3,(H,14,16)/t9-/m1/s1
• InChI Key： IMZYZJWWYITFEL-SECBINFHSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H](C)CC(=O)C1C=CSC=1

Additional information on Carbamic acid, N-[(1R)-1-methyl-3-oxo-3-(3-thienyl)propyl]-, 1,1-dimethylethyl ester

Carbamic Acid, N-[(1R)-1-Methyl-3-Oxo-3-(3-Thienyl)Propyl]-, 1,1-Dimethylethyl Ester: A Comprehensive Overview

The compound Carbamic acid, N-[(1R)-1-methyl-3-oxo-3-(3-thienyl)propyl]-, 1,1-dimethylethyl ester (CAS No. 2137073-21-1) is a highly specialized organic compound with significant applications in the field of chemical synthesis and pharmaceutical research. This compound is notable for its complex structure, which includes a carbamate group, a thienyl moiety, and a chiral center at the (1R) configuration. The presence of these functional groups makes it a versatile building block in the creation of bioactive molecules.

Carbamic acid derivatives have been extensively studied due to their role in the synthesis of various pharmacologically active compounds. The N-substituted carbamate structure of this compound is particularly interesting as it can act as an intermediate in the production of peptide analogs and other bioactive agents. Recent research has highlighted the potential of such compounds in modulating enzyme activity and receptor binding, making them valuable tools in drug discovery.

The thienyl group incorporated into this compound adds unique electronic properties and enhances the molecule's ability to interact with biological systems. Thiophene derivatives are known for their stability and ability to participate in various chemical reactions without undergoing unwanted side reactions. This makes them ideal for use in complex organic syntheses.

From a structural standpoint, the chiral center at the (1R) configuration plays a crucial role in determining the compound's stereochemical properties. Stereochemistry is a critical factor in pharmaceutical development, as it can significantly influence a drug's efficacy and safety profile. The presence of this chiral center allows for the creation of enantiomerically pure compounds, which is essential for optimizing therapeutic outcomes.

Recent advancements in synthetic chemistry have enabled more efficient methods for synthesizing Carbamic acid derivatives. For instance, researchers have developed catalytic asymmetric synthesis techniques that allow for the precise construction of chiral centers like the one present in this compound. These methods not only improve yield but also reduce environmental impact by minimizing waste and energy consumption.

In terms of applications, this compound has shown promise in several areas. Its use as an intermediate in peptide synthesis has been well-documented, with studies demonstrating its ability to facilitate the construction of complex peptide backbones. Additionally, its role as a precursor in the synthesis of bioactive molecules has opened new avenues for drug development.

Recent studies have also explored the potential of Carbamic acid derivatives in agricultural chemistry. For example, certain derivatives have been found to exhibit potent insecticidal activity, suggesting their utility in developing eco-friendly pest control agents. The incorporation of the thienyl group further enhances these properties by providing additional modes of action against target pests.

The environmental impact of this compound is another area that has garnered significant attention. Researchers have investigated its biodegradability and toxicity profiles to ensure that its use does not pose risks to ecosystems or human health. Studies indicate that under controlled conditions, this compound undergoes efficient biodegradation without leaving harmful residues.

In conclusion, Carbamic acid, N-[(1R)-1-methyl-3-oxo-3-(3-thienyl)propyl]-, 1,1-dimethylethyl ester (CAS No. 2137073-21-1) is a multifaceted compound with wide-ranging applications across various fields. Its unique structure and functional groups make it an invaluable tool in chemical synthesis and pharmaceutical research. As advancements continue to be made in synthetic chemistry and materials science, this compound is likely to find even more innovative uses in the future.